Cas no 1738-36-9 (2-Methoxyacetonitrile)

• Product Name: 2-Methoxyacetonitrile
• CAS No: 1738-36-9
• MF: C₃H₅NO
• MW: 71.0779006481171
• MDL: MFCD00001892
• CID: 41915
• PubChem ID: 74442
• Update Time: 2025-11-01

2-Methoxyacetonitrile Chemical and Physical Properties

Names and Identifiers

• Methoxyacetonitrile
• 2-Methoxyacetonitril
• 2-methoxyacetonitrile
• 2-methoxyethanenitrile
• 2-methoxymethyl cyanide
• Acetonitrile,methoxy
• Methoxy acetonitirle
• methoxy-acetonitril
• NCCH2OCH3
• O-Methyl-glykolsaeure-nitril
• Acetonitrile,methoxy-
• Acetonitrile, methoxy-
• METHOXYACETONITRILE, 98+%
• EN300-18626
• CS-0128800
• Methoxyacetonitrile, >=98%
• M0103
• NSC26905
• DTXSID2061937
• NSC-26905
• NS00025706
• 1738-36-9
• Z86023357
• EINECS 217-092-5
• 2-methoxy acetonitrile
• Acetonitrile, 2-methoxy-
• AKOS000198587
• MFCD00001892
• 2-methoxy-acetonitrile
• NSC 26905
• J-509849
• InChI=1/C3H5NO/c1-5-3-2-4/h3H2,1H
• BCP21671
• FT-0658106
• SY003878
• F0001-0631
• DB-030005
• STL134910
• DTXCID9035549
• 2-Methoxyacetonitrile

• MDL： MFCD00001892
• Inchi： 1S/C3H5NO/c1-5-3-2-4/h3H2,1H3
• InChI Key： QKPVEISEHYYHRH-UHFFFAOYSA-N
• SMILES： O(C)CC#N
• BRN： 1738014

Computed Properties

• Exact Mass: 71.03710
• Monoisotopic Mass: 71.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 51.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 33A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.956 g/mL at 25 °C(lit.)
• Boiling Point: 119°C
• Flash Point: Fahrenheit: 89.6 ° f
  Celsius: 32 ° c
  
• Refractive Index: n20/D 1.381(lit.)
• PSA: 33.02000
• LogP: 0.15638
• Sensitiveness: Sensitive to air
• Solubility: Insoluble in water.

2-Methoxyacetonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H302+H312+H332
• Warning Statement： P210-P233-P240-P241+P242+P243-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-20/21/22
• Safety Instruction： S14-S36/37
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Storage Condition：Store at room temperature
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R20/21/22
• Packing Group：III
• Hazard Level：3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Material Chemicals Electrical Materials Biosensor Materials
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Material Chemicals Electrical Materials

Additional information on 2-Methoxyacetonitrile

2-Methoxyacetonitrile (CAS No. 1738-36-9): An Overview of Its Properties, Applications, and Recent Research Developments

2-Methoxyacetonitrile, also known as 2-methoxypropanenitrile or methyl 2-cyanoethyl ether, is a versatile organic compound with the chemical formula C4H7NO. It is a colorless liquid with a distinctive odor and is widely used in various chemical and pharmaceutical applications. The compound is identified by its unique CAS Number 1738-36-9, which is essential for referencing and regulatory purposes.

The physical properties of 2-Methoxyacetonitrile include a boiling point of approximately 105°C, a melting point of -45°C, and a density of about 0.95 g/cm³ at room temperature. It is soluble in water and many organic solvents, making it highly suitable for use in various chemical reactions and processes.

In the realm of synthetic chemistry, 2-Methoxyacetonitrile serves as an important intermediate in the synthesis of various compounds. Its reactivity stems from the presence of the nitrile group, which can undergo nucleophilic addition reactions, reduction to primary amines, and other transformations. These properties make it a valuable building block in the development of pharmaceuticals, agrochemicals, and fine chemicals.

One of the key applications of 2-Methoxyacetonitrile is in the pharmaceutical industry. It is used as an intermediate in the synthesis of several drugs, including those with antiviral, antibacterial, and anti-inflammatory properties. Recent research has highlighted its potential in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of 2-Methoxyacetonitrile in the synthesis of a new class of antiviral compounds that showed promising activity against influenza viruses.

In addition to its pharmaceutical applications, 2-Methoxyacetonitrile finds use in the production of agrochemicals. It serves as an intermediate in the synthesis of herbicides and insecticides, contributing to crop protection and yield enhancement. The compound's ability to participate in various chemical reactions makes it a valuable component in formulating effective agrochemical products.

The environmental impact of 2-Methoxyacetonitrile has also been a subject of recent research. Studies have shown that it can be biodegraded under certain conditions, reducing its potential for environmental persistence. This characteristic is crucial for ensuring the sustainability and safety of products derived from this compound.

Safety considerations are paramount when handling 2-Methoxyacetonitrile. While it is not classified as a hazardous material under most regulations, proper handling procedures should be followed to ensure worker safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

The global market for 2-Methoxyacetonitrile is driven by its diverse applications in various industries. Key players in the market include chemical manufacturers and pharmaceutical companies that utilize this compound as an intermediate or raw material. The demand for 2-Methoxyacetonitrile is expected to grow due to increasing research and development activities in the pharmaceutical sector.

In conclusion, 2-Methoxyacetonitrile (CAS No. 1738-36-9) is a multifunctional compound with significant potential in various fields. Its unique chemical properties make it an essential component in synthetic chemistry, pharmaceuticals, agrochemicals, and other industries. Ongoing research continues to uncover new applications and improve our understanding of this versatile compound.